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Introduction
Ioxaglic acid, commercially known as Hexabrix, is a low-osmolar, ionic, iodinated radiographic

contrast agent. Its primary application in gastrointestinal (GI) imaging is as a water-soluble

alternative to barium sulfate, particularly in clinical scenarios where barium is contraindicated.

Due to its lower osmolality compared to high-osmolar contrast agents, ioxaglic acid is

associated with a reduced incidence of adverse effects.[1][2] This document provides detailed

application notes and protocols for the use of ioxaglic acid in the imaging of the

gastrointestinal tract.

Key Properties of Ioxaglic Acid
Ioxaglic acid is a water-soluble agent that allows for the opacification of the GI tract for

radiographic evaluation.[2] The iodine content is responsible for the attenuation of X-rays,

providing contrast in the resulting images.[2]
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Property Value Reference

Brand Name Hexabrix [2]

Chemical Class
Ionic, low-osmolar, iodinated

contrast medium

Formulation
Meglumine and sodium salts of

ioxaglic acid

Osmolality ~600 mOsm/kg water at 37°C

Applications in Gastrointestinal Imaging
The primary use of ioxaglic acid in GI imaging is for examinations where there is a suspicion

of bowel perforation, leakage from a surgical anastomosis, or when a patient is scheduled for

surgery following the imaging procedure. It is also a suitable contrast agent for pediatric

patients.

Logical Relationship for Contrast Agent Selection
The choice of contrast agent for gastrointestinal studies is critical and depends on the clinical

question and patient condition. The following diagram illustrates the decision-making process.

Patient Presentation Contrast Agent Choice

Suspected Bowel Perforation Ioxaglic Acid (Low-Osmolar, Water-Soluble)Indicated

Routine Upper GI / Small Bowel Study
Alternative if surgery is imminent

Barium Sulfate

Standard of Care

Suspected Obstruction

Preferred over Barium

High-Osmolar Water-Soluble Agent

Use with caution due to fluid shifts
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Contrast agent selection based on clinical indication.

Experimental Protocols
The following protocols are provided as a guideline. Dosing and imaging parameters should be

adapted based on institutional protocols, patient age, weight, and clinical condition.

Protocol 1: Upper Gastrointestinal (UGI) Series
An UGI series is a radiographic examination of the distal esophagus, stomach, and duodenum.

Patient Preparation:

Adults: Nothing by mouth (NPO) for 8 hours prior to the examination.

Pediatrics: NPO for 4-6 hours, depending on age.

Contrast Preparation and Administration:

Concentration: For pediatric patients, a solution with an osmolality of 290 mOsmol/kg (160

mg I/ml) has been used successfully. For adults, a similar or slightly higher concentration can

be prepared by diluting the commercially available Hexabrix 320 (320 mg I/ml) with sterile

water or saline.

Volume:

Adults: 150-300 mL orally.

Pediatrics: Dosage is weight-dependent and should be determined by the radiologist.

Imaging Procedure:

Obtain a preliminary scout radiograph of the abdomen.

Administer the ioxaglic acid solution orally.
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Acquire images of the esophagus, stomach, and duodenum using fluoroscopy and spot

radiographs in various patient positions (e.g., supine, prone, oblique).

The examination is complete once the duodenal bulb and C-loop are adequately visualized.

Protocol 2: Small Bowel Follow-Through (SBFT)
An SBFT is performed to evaluate the jejunum and ileum, often following an UGI series.

Patient Preparation:

Same as for UGI series.

Contrast Administration:

Following the UGI series, the patient ingests an additional volume of the ioxaglic acid
solution.

Total Volume (UGI + SBFT):

Adults: 450-750 mL.

Pediatrics: As determined by the radiologist.

Imaging Procedure:

After ingestion of the additional contrast, obtain overhead abdominal radiographs at timed

intervals (e.g., every 15-30 minutes).

Fluoroscopy with compression may be used to evaluate specific segments of the small

bowel.

The study is complete when the contrast reaches the cecum. The transit time is variable and

can range from 30 minutes to several hours.

Experimental Workflow: UGI and SBFT
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Workflow for UGI and SBFT with Ioxaglic Acid.
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Protocol 3: Contrast Enema
There is limited specific information on the use of ioxaglic acid for contrast enemas. The

following is a general protocol for a water-soluble contrast enema that can be adapted.

Patient Preparation:

A low-residue diet for 24 hours followed by a clear liquid diet.

Bowel preparation with laxatives or enemas as prescribed.

Contrast Preparation and Administration:

Concentration: A dilute solution of ioxaglic acid is recommended. The exact dilution will

depend on the clinical indication.

Volume: 500-1500 mL for adults, administered rectally via an enema tip.

Imaging Procedure:

Obtain a scout abdominal radiograph.

Position the patient and insert the enema tip.

Administer the contrast solution under fluoroscopic guidance.

Obtain spot radiographs of the colon in various projections as it fills with contrast.

After the colon is adequately opacified, the enema bag is lowered to allow for drainage of the

contrast.

Post-evacuation radiographs are then obtained.

Data Presentation
Quantitative Parameters for Oral Administration
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Parameter Adult Pediatric Reference

Concentration
Not specified, likely

similar to pediatric
160 mg I/mL

Volume (UGI) 150-300 mL Weight-dependent -

Volume (SBFT) 450-750 mL (total) Weight-dependent -

Fasting 8 hours 4-6 hours

Imaging Intervals

(SBFT)
15-30 minutes 15-30 minutes

Safety and Considerations
As an iodinated contrast agent, there is a risk of hypersensitivity reactions. A thorough

patient history for allergies should be obtained.

Caution should be exercised in patients with severe renal or hepatic impairment.

The use of ioxaglic acid is contraindicated in patients with known hyperthyroidism due to

the iodine content.

Conclusion
Ioxaglic acid is a valuable low-osmolar, water-soluble contrast agent for gastrointestinal

imaging, particularly in situations where barium is contraindicated. The protocols provided

herein offer a framework for its application. Researchers and clinicians should adhere to

institutional guidelines and tailor procedures to individual patient needs. Further research to

establish standardized oral and rectal administration protocols for adults would be beneficial.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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